Cas no 1344936-21-5 ((1R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 1344936-21-5
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• MDL: MFCD18340616
• CID: 5043680
• Update Time: 2025-06-22

(1R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol
• (1R)-1-(4-fluoro-2-methoxyphenyl)ethanol
• (1R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-ol

• MDL： MFCD18340616
• Inchi： 1S/C9H11FO2/c1-6(11)8-4-3-7(10)5-9(8)12-2/h3-6,11H,1-2H3/t6-/m1/s1
• InChI Key： AQZVUWCKRCLTJL-ZCFIWIBFSA-N
• SMILES： FC1C=CC(=C(C=1)OC)[C@@H](C)O

Computed Properties

• Exact Mass: 170.074
• Monoisotopic Mass: 170.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5

Additional information on (1R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-ol

(1R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-ol: A Comprehensive Overview

(1R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-ol, also known by its CAS number 1344936-21-5, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its chiral center, which imparts unique stereochemical properties, making it a valuable building block in organic synthesis. The molecule consists of a phenol ring substituted with a fluorine atom at the 4-position and a methoxy group at the 2-position, connected to an ethanolic group via a single bond. This structure endows the compound with both hydrophilic and lipophilic characteristics, enhancing its solubility and bioavailability in diverse environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-ol through various methodologies. One notable approach involves the asymmetric catalytic reduction of ketones using chiral catalysts, which not only ensures high enantioselectivity but also minimizes the formation of byproducts. This method has been extensively studied in academic and industrial settings due to its scalability and cost-effectiveness. Furthermore, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality, which is particularly advantageous in high-throughput screening processes.

The unique structure of (1R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-ol has made it a focal point in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for developing novel therapeutics. In addition, its ability to modulate cellular signaling pathways has been investigated in cancer research, where it has shown promise in inhibiting tumor growth and metastasis.

In the field of agrochemistry, (1R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-ol has been evaluated as a candidate for herbicide development. Its selective toxicity towards weeds while maintaining safety for crops has been attributed to its ability to disrupt specific biochemical pathways in plants. Field trials conducted under controlled conditions have yielded encouraging results, indicating its potential as an eco-friendly alternative to conventional herbicides.

The physical and chemical properties of (1R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1